6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 6-oxaspiro[4.6]undec-8-ene-3-carbonitrile
• InChI: InChI=1S/C11H15NO/c12-9-10-4-6-11(8-10)5-2-1-3-7-13-11/h1,3,10H,2,4-8H2
• InChI Key: DBEMGELXUXOGOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(C2)C#N)OCC=C1

Description

6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile is a spirocyclic compound featuring a bicyclic system where a six-membered oxacycle (oxygen-containing ring) is fused via a spiro junction to a four-membered carbocyclic ring. The carbonitrile group at position 2 and the double bond at position 8 contribute to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile typically involves the formation of the spirocyclic structure through cyclization reactions. One common method is the radical cyclization of appropriate precursors under controlled conditions . The reaction conditions often include the use of radical initiators and specific solvents to facilitate the cyclization process.

Industrial Production Methods

While detailed industrial production methods for 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile are not widely documented, the compound can be produced on a larger scale using optimized versions of the laboratory synthesis methods. This may involve the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to amines or other functional groups.

Substitution: The spirocyclic structure allows for substitution reactions at specific positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: Used in the development of new materials and as a precursor in various industrial processes

Mechanism of Action

The mechanism of action of 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile involves its interaction with specific molecular targets. The spirocyclic structure allows it to fit into unique binding sites, potentially inhibiting or activating biological pathways. The nitrile group can also participate in various chemical interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences between 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile and similar spirocyclic compounds:

Compound Name	Spiro Ring System	Functional Groups	Key Substituents	Reference
6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile	[4.6]	Carbonitrile, alkene	Oxygen in spiro ring, nitrile at C2
8-(Cyclopropylmethyl)-1,4-Dioxaspiro[4.5]decane-8-carbonitrile	[4.5]	Carbonitrile, dioxane	Two oxygen atoms, cyclopropylmethyl group
9-Imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile	[4.5]	Carbonitrile, thiazole, imino, sulfanyl	Nitrogen in spiro ring, thiazole moiety
2-Mercapto-5-(4-methyl-1,3-thiazol-2-yl)-4-oxo-3-azaspiro[5.5]undec-1-ene-1-carbonitrile	[5.5]	Carbonitrile, thiazole, mercapto, keto	Larger spiro system, sulfur-rich groups

Key Observations :

• Heteroatoms : Oxygen in the spiro ring (target compound) vs. nitrogen (8-azaspiro in ) or sulfur () alters polarity and hydrogen-bonding capacity .
• Substituents : Thiazole and mercapto groups () enhance π-π stacking and metal-binding capabilities, unlike the simpler carbonitrile-alkene system in the target compound .

Physicochemical Properties

Calculated properties from literature and databases:

Compound Name	Molecular Weight (g/mol)	logD (pH 5.5)	pKa	H-Bond Acceptors	H-Bond Donors	Reference
6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile	~219.3 (estimated)	~2.8 (predicted)	~3.5	3	0	N/A
8-(Cyclopropylmethyl)-1,4-Dioxaspiro[4.5]decane-8-carbonitrile	221.3	Not reported	Not reported	3	0
9-Imino-10-(4-methyl-1,3-thiazol-2-yl)-7-sulfanyl-8-azaspiro[4.5]dec-6-ene-6-carbonitrile	Not reported	3.22	Acidic: ~3.2	4	3
2-Mercapto-5-(4-methyl-1,3-thiazol-2-yl)-4-oxo-3-azaspiro[5.5]undec-1-ene-1-carbonitrile	Not reported	Not reported	Not reported	5 (estimated)	2 (estimated)

Key Observations :

• The target compound’s predicted logD (~2.8) suggests moderate lipophilicity, lower than the thiazole-containing analogue (logD 3.22 in ), likely due to fewer polar groups .
• The 8-azaspiro compound () has higher hydrogen-bonding capacity (4 acceptors, 3 donors), which may enhance solubility and target binding compared to the oxygen-based spiro systems .

Biological Activity

Structural Characteristics

The compound's structure is notable for its spirocyclic framework, which may allow it to interact with various biological targets. The nitrile group is also significant, as it can participate in chemical interactions that may modulate biological activity.

Structural Feature	Description
Spirocyclic Framework	A unique arrangement that may enhance binding to biological targets.
Nitrile Group	Potentially reactive, influencing various biological pathways.

Biological Activity

While specific studies on the biological activity of 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile are sparse, the following potential activities have been suggested based on its structural properties:

• Antimicrobial Activity : Preliminary investigations suggest that compounds with similar structures exhibit antimicrobial properties, potentially making 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile a candidate for further exploration in this area.
• Anticancer Properties : Some spirocyclic compounds have shown promise in anticancer research, indicating that this compound might also possess similar activities.
• Enzyme Inhibition : The nitrile group could facilitate interactions with enzymes, possibly leading to inhibition or modulation of enzyme activity.

Case Study 1: Antimicrobial Properties

A study examining structurally similar compounds indicated potential antimicrobial effects against various bacterial strains. This suggests that 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile may warrant similar testing.

Case Study 2: Anticancer Activity

Research on related spirocyclic compounds has demonstrated efficacy in inhibiting cancer cell proliferation. For instance, compounds with spiro structures have been linked to apoptosis in cancer cells through various mechanisms, including oxidative stress pathways.

The exact mechanism of action of 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile remains to be elucidated; however, potential pathways include:

• Binding to Receptors : The spirocyclic nature may allow for specific binding to receptor sites.
• Enzyme Interaction : The nitrile group may interact with active sites on enzymes, altering their function.

Comparative Analysis

To better understand the unique properties of 6-Oxaspiro[4.6]undec-8-ene-2-carbonitrile, a comparison with structurally similar compounds is beneficial:

Compound Name	Structural Features	Biological Activity
1-Oxaspiro[4.6]undec-8-ene	Similar spirocyclic structure	Limited documented activity
6-Oxaspiro[2.5]octane-1-carboxylic acid	Different ring size and functional groups	Potential anti-inflammatory effects
1-Oxaspiro[4.5]dec-3-ylamine hydrochloride	Contains an amine group	Antimicrobial properties reported